2-Methyl-4-(2-oxo-2-piperidin-1-ylethyl)phthalazin-1-one

• IUPAC Name: 2-methyl-4-(2-oxo-2-piperidin-1-ylethyl)phthalazin-1-one
• InChI: InChI=1S/C16H19N3O2/c1-18-16(21)13-8-4-3-7-12(13)14(17-18)11-15(20)19-9-5-2-6-10-19/h3-4,7-8H,2,5-6,9-11H2,1H3
• InChI Key: SRXZQNMEFOKRNJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)CC(=O)N3CCCCC3
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

2-Methyl-4-(2-oxo-2-piperidin-1-ylethyl)phthalazin-1-one is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a mechanism of action that is of interest to researchers.

Mechanism of Action

The mechanism of action of 2-Methyl-4-(2-oxo-2-piperidin-1-ylethyl)phthalazin-1-one is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the production of inflammatory mediators. This suggests that it may have potential as an anti-inflammatory agent.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Methyl-4-(2-oxo-2-piperidin-1-ylethyl)phthalazin-1-one have been studied in vitro and in vivo. In vitro studies have found that this compound inhibits the activity of certain enzymes that are involved in the production of inflammatory mediators. In vivo studies have found that it has activity against certain cancer cell lines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Methyl-4-(2-oxo-2-piperidin-1-ylethyl)phthalazin-1-one in lab experiments include its potential as a drug candidate and its activity against certain cancer cell lines. The limitations of using this compound in lab experiments include its unknown mechanism of action and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on 2-Methyl-4-(2-oxo-2-piperidin-1-ylethyl)phthalazin-1-one. One direction is to further study its mechanism of action and its potential as an anti-inflammatory agent. Another direction is to study its potential as a drug candidate for the treatment of cancer. Additionally, further studies are needed to determine its safety and efficacy in vivo.

Synthesis Methods

The synthesis of 2-Methyl-4-(2-oxo-2-piperidin-1-ylethyl)phthalazin-1-one has been achieved using various methods. One such method involves the reaction of 2-methylphthalic anhydride with ethyl 2-(piperidin-1-yl) acetate in the presence of a catalyst. Another method involves the reaction of 2-methylphthalic anhydride with 2-(piperidin-1-yl)ethan-1-ol in the presence of a catalyst. Both methods have been found to yield the desired compound in good yields.

Scientific Research Applications

2-Methyl-4-(2-oxo-2-piperidin-1-ylethyl)phthalazin-1-one has been found to have potential applications in scientific research. One such application is in the field of medicinal chemistry, where this compound has been studied for its potential as a drug candidate. It has been found to have activity against certain cancer cell lines and has been studied for its potential as an anti-inflammatory agent.